Cas no 1600154-28-6 (1-chloro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene)

• Product Name: 1-chloro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene
• CAS No: 1600154-28-6
• MF: C₁₂H₁₆ClIO₂
• MW: 354.611715316772
• CID: 5962625
• PubChem ID: 114772372
• Update Time: 2025-06-14

1-chloro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene
• 1600154-28-6
• EN300-1135335
• 1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene

• Inchi： 1S/C12H16ClIO2/c1-15-7-2-8-16-12(9-14)10-3-5-11(13)6-4-10/h3-6,12H,2,7-9H2,1H3
• InChI Key： DARZGKBGIQFBKL-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)Cl)OCCCOC

Computed Properties

• Exact Mass: 353.98836g/mol
• Monoisotopic Mass: 353.98836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-chloro-4-2-iodo-1-(3-methoxypropoxy)ethylbenzene

Comprehensive Overview of 1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene (CAS No. 1600154-28-6)

1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene (CAS No. 1600154-28-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and iodo substituents, as well as the 3-methoxypropoxy side chain, has garnered attention for its versatile applications in synthetic chemistry. Researchers are increasingly exploring its role as a building block for complex molecules, particularly in the development of targeted therapeutics and crop protection agents.

The structural complexity of 1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, where the demand for high-purity intermediates is growing exponentially. With the rise of AI-driven molecular design and green chemistry initiatives, this compound aligns with industry trends toward sustainable synthesis and atom-efficient processes.

Recent studies highlight the compound’s potential in central nervous system (CNS) drug development, owing to its ability to modulate blood-brain barrier permeability. This has sparked interest among researchers investigating neurodegenerative diseases and psychiatric disorders. Additionally, its lipophilic properties make it a candidate for prodrug formulations, a hot topic in drug delivery optimization.

From an analytical perspective, 1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene requires advanced characterization techniques such as HPLC-MS and NMR spectroscopy to ensure purity and structural integrity. The compound’s stability under various pH conditions and thermal profiles is also a critical consideration for industrial-scale production. These factors are frequently discussed in forums focusing on QC/QA protocols and regulatory compliance.

In the context of market trends, the demand for halogenated aromatic compounds like this one is projected to rise, driven by advancements in personalized medicine and precision agriculture. Its compatibility with continuous flow chemistry systems further enhances its appeal, as manufacturers seek to minimize environmental footprints while maximizing process efficiency.

For researchers seeking CAS 1600154-28-6 suppliers or synthetic protocols, it’s essential to verify certificates of analysis (CoA) and technical data sheets (TDS). Common queries in search engines include "1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene solubility" and "applications of iodo-benzene derivatives," reflecting the compound’s niche yet growing relevance.

In summary, 1-chloro-4-[2-iodo-1-(3-methoxypropoxy)ethyl]benzene represents a convergence of cutting-edge chemistry and applied research. Its multifaceted applications underscore its importance in addressing contemporary challenges in life sciences and material innovation.